Cas no 2551120-01-3 (9-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid)

• Product Name: 9-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid
• CAS No: 2551120-01-3
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• CID: 6340387
• PubChem ID: 154809685
• Update Time: 2025-09-24

9-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 9-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid
• 2551120-01-3
• 9-{[(tert-butoxy)carbonyl]amino}-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid
• EN300-27148503

• Inchi： 1S/C14H23NO5/c1-14(2,3)20-13(18)15-11-9-4-8(12(16)17)5-10(11)7-19-6-9/h8-11H,4-7H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： PGVDLBPQZZHQAV-UHFFFAOYSA-N
• SMILES： O1CC2CC(C(=O)O)CC(C1)C2NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.15762283g/mol
• Monoisotopic Mass: 285.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.9Ų

Additional information on 9-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid

Professional Introduction to Compound with CAS No. 2551120-01-3 and Product Name: 9-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid

The compound with the CAS number 2551120-01-3 and the product name 9-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex bicyclic structure and functional groups, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry.

At the core of this compound's structure lies a bicyclo[3.3.1]nonane framework, which is a highly versatile scaffold in organic synthesis. The presence of an oxabicyclic system introduces unique steric and electronic properties that can be exploited to modulate biological activity. Specifically, the 9-[(2-Methylpropan-2-yl)oxycarbonylamino]- moiety serves as a protective group for an amine functionality, which is a common strategy in peptide mimetics and drug design.

Recent research in the field of medicinal chemistry has highlighted the importance of bicyclic scaffolds in developing novel therapeutic agents. These structures often exhibit enhanced binding affinity and selectivity due to their rigid, three-dimensional shapes, which can closely mimic the binding pockets of biological targets. The 3-oxabicyclo[3.3.1]nonane core in this compound provides a stable platform for further derivatization, allowing chemists to explore a wide range of pharmacological profiles.

The carboxylic acid group at the 7-position of the bicyclic system offers additional opportunities for chemical modification. This functional group can be used to form esters, amides, or other derivatives, which are common in drug formulations to improve solubility, stability, and bioavailability. The combination of these features makes this compound a valuable building block for synthetic chemists working on next-generation pharmaceuticals.

In the realm of drug discovery, the amide bond formed between the carbonyl group and the amine moiety is particularly noteworthy. Amides are ubiquitous in natural products and synthetic drugs due to their stability and ability to form hydrogen bonds with biological targets. The presence of a protected amine group in this compound allows for selective deprotection under specific conditions, enabling precise control over its reactivity and integration into larger molecular frameworks.

One of the most exciting applications of this compound is in the development of peptide mimetics. Peptides are essential biomolecules involved in numerous physiological processes, but they often suffer from poor oral bioavailability and susceptibility to enzymatic degradation. By mimicking peptide structures with cyclic scaffolds like bicyclo[3.3.1]nonane, researchers can create molecules that retain biological activity while overcoming these limitations.

Recent studies have demonstrated that derivatives of oxabicyclo[3.3.1]nonane exhibit promising activity against various biological targets, including enzymes and receptors involved in inflammatory pathways, cancer progression, and neurodegenerative diseases. The flexibility offered by the 9-[(2-Methylpropan-2-yl)oxycarbonylamino] group allows for fine-tuning of molecular interactions, making it possible to optimize potency and selectivity.

The synthesis of this compound represents a testament to the power of modern organic chemistry techniques. Advanced methods such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled the construction of complex cyclic structures with high precision and yield. These advancements are crucial for accelerating drug discovery pipelines and bringing novel therapeutics to market more efficiently.

The potential applications of this compound extend beyond traditional small-molecule drug development. It serves as a versatile intermediate in the synthesis of larger molecules, including biologics and conjugates that require precise structural motifs for optimal biological function. The ability to incorporate functional groups like carboxylic acids and protected amines into a stable bicyclic core opens up endless possibilities for innovation.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 9-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid will play an increasingly important role in addressing unmet medical needs. Their unique structural features provide chemists with a rich palette of tools for designing molecules that can interact selectively with biological systems.

In conclusion, this compound exemplifies the intersection of structural complexity and functional versatility that is central to modern pharmaceutical chemistry. Its potential as a building block for novel therapeutics underscores the importance of continued investment in synthetic chemistry research and development.